Cas no 889942-46-5 (1-Piperidinepropanol,2-methyl-b-phenyl-)

1-Piperidinepropanol,2-methyl-b-phenyl- structure
889942-46-5 structure
Product Name:1-Piperidinepropanol,2-methyl-b-phenyl-
CAS No:889942-46-5
MF:C15H23NO
MW:233.349224328995
CID:714315
Update Time:2026-04-29

1-Piperidinepropanol,2-methyl-b-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Piperidinepropanol,2-methyl-b-phenyl-
    • 3-(2-METHYL-PIPERIDIN-1-YL)-2-PHENYL-PROPAN-1-OL
    • 3-(2-methylpiperidin-1-yl)-2-phenylpropan-1-ol
    • 1-Piperidinepropanol,2-methyl-b-phenyl
    • 3-(2-methyl-1-piperidinyl)-2-phenyl-1-propanol
    • Inchi: InChI=1S/C15H23NO/c1-13-7-5-6-10-16(13)11-15(12-17)14-8-3-2-4-9-14/h2-4,8-9,13,15,17H,5-7,10-12H2,1H3
    • InChI Key: UIKUEKDWMHIBRL-UHFFFAOYSA-N
    • SMILES: CC1CCCCN1CC(CO)C2=CC=CC=C2

Computed Properties

  • Exact Mass: 233.17800
  • Monoisotopic Mass: 233.178
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.6
  • Topological Polar Surface Area: 23.5A^2

Experimental Properties

  • Density: 1.012
  • Boiling Point: 355.2°C at 760 mmHg
  • Flash Point: 161°C
  • Refractive Index: 1.53
  • PSA: 23.47000
  • LogP: 2.57480

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